BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: SR12343 for
Intraperitoneal Injection

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: SR12343

Cat. No.: B3025790

For Research Use Only. Not for use in diagnostic procedures.

Introduction

SR12343 is a novel small molecule that acts as a potent and selective inhibitor of the IKK/NF-
KB signaling pathway.[1][2][3] It functions as a mimetic of the NEMO-binding domain (NBD),
effectively disrupting the interaction between IKK and NEMO (IKKYy).[2][3] This inhibition of the
IKK complex prevents the subsequent activation of NF-kB, a key transcription factor involved in
inflammatory responses, cellular senescence, and cell survival. Preclinical studies have
demonstrated that SR12343 can suppress inflammation and reduce markers of cellular
senescence in various mouse models, suggesting its therapeutic potential in age-related
diseases and inflammatory conditions.

These application notes provide detailed protocols for the formulation and intraperitoneal (IP)
administration of SR12343 in mice, based on established research.

Physicochemical and Biological Properties
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Property Value Source
CAS Number 2055101-86-3

Molecular Formula C15H15BrCIN30

Molecular Weight 368.66 g/mol

IKK/NF-KB inhibitor; disrupts
IKKB-NEMO interaction

Mechanism of Action

11.34 uM (TNF-a-mediated

NF-kB activation)

IC50

Solubility Data

SR12343 is a crystalline solid with the following reported solubilities:

Solvent Solubility Notes

Ultrasonic assistance may be
DMSO 30 mg/mL or 100 mg/mL required. Use newly opened
DMSO as it is hygroscopic.

DMF 30 mg/mL

Ethanol 30 mg/mL

In Vivo Formulation and Dosing

A common formulation for the intraperitoneal administration of SR12343 in mice has been
reported as a mixture of DMSO, Tween 80, and water.
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Parameter Value Source

10% DMSO, 10% Tween 80,

Vehicle

80% Water
Reported Dosage 10 mg/kg to 30 mg/kg
Administration Route Intraperitoneal (IP) Injection
Dosing Frequency Three times per week

Experimental Protocols
Protocol 1: Preparation of SR12343 Formulation for
Intraperitoneal Injection

This protocol describes the preparation of a 100 mL stock solution of SR12343 at a
concentration suitable for a 30 mg/kg dose in mice.

Materials:

e SR12343 powder

o Dimethyl sulfoxide (DMSO), sterile, cell culture grade
o Tween 80 (Polysorbate 80), sterile

» Sterile Water for Injection

 Sterile conical tubes (15 mL and 50 mL)

o Sterile syringes and needles

» \ortex mixer

» Ultrasonic bath (optional)

Procedure:
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o Calculate the required amount of SR12343: For a target dose of 30 mg/kg in a 25g mouse,
with an injection volume of 100 pL (0.1 mL), the required concentration is 7.5 mg/mL.

e Dissolve SR12343 in DMSO:

o Weigh the required amount of SR12343 powder and place it in a sterile 15 mL conical
tube.

o Add 10 mL of sterile DMSO to the tube.

o Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle
warming or sonication may be used to aid dissolution if necessary.

e Add Tween 80:
o To the SR12343/DMSO solution, add 10 mL of sterile Tween 80.
o Vortex the mixture vigorously for 1 minute until it is homogeneous.
e Add Water:
o Transfer the DMSO/Tween 80 mixture to a 50 mL sterile conical tube.

o Slowly add 80 mL of sterile Water for Injection to the mixture while vortexing to prevent
precipitation.

e Final Mixture:

o The final formulation will be a clear solution of SR12343 in 10% DMSO, 10% Tween 80,
and 80% water.

o Store the formulation at 4°C for short-term use (days to weeks) or at -20°C for long-term
storage (months).

Protocol 2: Intraperitoneal Administration of SR12343 to
Mice
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This protocol outlines the procedure for the safe and effective intraperitoneal injection of the
prepared SR12343 formulation into mice.

Materials:

Prepared SR12343 formulation

Mice (e.g., C57BL/6J)

Insulin syringes with 28-30 gauge needles

Appropriate animal handling and restraint devices

70% ethanol for disinfection

Procedure:
e Animal Preparation:

o Properly restrain the mouse, ensuring the head is tilted downwards to move the abdominal
organs away from the injection site.

o Locate the injection site in the lower right or left abdominal quadrant.
e Injection:
o Swab the injection site with 70% ethanol.

o Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid
puncturing the internal organs.

o Slowly inject the calculated volume of the SR12343 formulation.
o Withdraw the needle and return the mouse to its cage.
e Monitoring:

o Monitor the animal for any signs of distress or adverse reactions post-injection.
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Caption: Mechanism of SR12343 in the NF-kB signaling pathway.

Click to download full resolution via product page

Experimental Workflow for In Vivo Study
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Caption: Workflow for a typical in vivo study using SR12343.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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